Cas no 2680716-43-0 (prop-2-en-1-yl 4',5'-dihydrospiropiperidine-4,7'-thieno2,3-cpyran-1-carboxylate)

• Product Name: prop-2-en-1-yl 4',5'-dihydrospiropiperidine-4,7'-thieno2,3-cpyran-1-carboxylate
• CAS No: 2680716-43-0
• MF: C₁₅H₁₉NO₃S
• MW: 293.381263017654
• CID: 5633095
• PubChem ID: 165937388
• Update Time: 2025-05-24

prop-2-en-1-yl 4',5'-dihydrospiropiperidine-4,7'-thieno2,3-cpyran-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• EN300-28289003
• prop-2-en-1-yl 4',5'-dihydrospiro[piperidine-4,7'-thieno[2,3-c]pyran]-1-carboxylate
• 2680716-43-0
• prop-2-en-1-yl 4',5'-dihydrospiropiperidine-4,7'-thieno2,3-cpyran-1-carboxylate

• Inchi： 1S/C15H19NO3S/c1-2-9-18-14(17)16-7-5-15(6-8-16)13-12(3-10-19-15)4-11-20-13/h2,4,11H,1,3,5-10H2
• InChI Key： WCVVDAZJPFYWFG-UHFFFAOYSA-N
• SMILES： S1C=CC2CCOC3(C1=2)CCN(C(=O)OCC=C)CC3

Computed Properties

• Exact Mass: 293.10856464g/mol
• Monoisotopic Mass: 293.10856464g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 67Ų

Additional information on prop-2-en-1-yl 4',5'-dihydrospiropiperidine-4,7'-thieno2,3-cpyran-1-carboxylate

Prop-2-en-1-yl 4',5'-DihydroSpiropiperidine-4,7'-Thieno[2,3-c]Pyran-1-Carboxylate: A Comprehensive Overview

The compound with CAS No. 2680716-43-0, known as prop-2-en-1-yl 4',5'-dihydrospiropiperidine-4,7'-thieno[2,3-c]pyran-1-carboxylate, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structural features, which include a spiro ring system and a thienopyran moiety. The propenyl group attached to the carboxylate further enhances its chemical versatility, making it a valuable compound for various applications.

Recent studies have highlighted the potential of this compound in drug design and development. Its spiro structure is particularly interesting due to its ability to induce conformational rigidity, which is often desirable in pharmaceutical compounds to improve bioavailability and target specificity. Researchers have explored the synthesis of this compound through a variety of methods, including multi-component reactions and iterative coupling strategies. These methods have not only improved the efficiency of synthesis but also opened up new avenues for modifying the molecule to suit specific biological targets.

The thienopyran ring system in this compound contributes significantly to its electronic properties and reactivity. This system has been shown to exhibit interesting photophysical properties, making it a candidate for applications in optoelectronics and sensor technologies. Furthermore, the dihydrospiropiperidine moiety provides additional flexibility and functionalization sites, which can be exploited for creating bioactive molecules with enhanced pharmacokinetic profiles.

One of the most promising areas of research involving this compound is its potential as a drug delivery agent. The carboxylate group can be functionalized with various targeting ligands or stimuli-responsive units, enabling precise drug delivery to specific tissues or cells. Recent advancements in click chemistry and bioorthogonal reactions have further facilitated the modification of this compound for such applications.

In addition to its pharmacological applications, this compound has also been studied for its role in natural product synthesis. Its structural complexity makes it an ideal candidate for mimicking bioactive natural products, which are often challenging to synthesize due to their intricate architectures. By leveraging the unique features of this compound, chemists have developed novel strategies for constructing complex natural product frameworks with high precision.

From a synthetic perspective, the preparation of prop-2-en-1-yl 4',5'-dihydrospiropiperidine-4,7'-thieno[2,3-c]pyran-1-carboxylate involves a series of carefully designed steps that ensure high yields and excellent stereocontrol. These steps often include cyclization reactions, ring-forming processes, and functional group transformations. The use of advanced catalytic systems and green chemistry principles has further enhanced the sustainability and scalability of these synthetic routes.

Looking ahead, the continued exploration of this compound's properties is expected to yield even more exciting discoveries. Its unique combination of structural features positions it as a valuable tool in both academic research and industrial applications. As researchers delve deeper into its potential, we can anticipate new breakthroughs that will further solidify its importance in the chemical sciences.